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Compound of Interest

Compound Name: 4-Amino-3-chloropyridine

Cat. No.: B195901 Get Quote

A Comparative Guide to the Synthetic Pathways
of 4-Amino-3-chloropyridine
For Researchers, Scientists, and Drug Development Professionals

The strategic synthesis of 4-Amino-3-chloropyridine, a valuable building block in the

development of novel therapeutics and other specialty chemicals, is a critical consideration for

efficiency and cost-effectiveness in research and manufacturing. This guide provides a detailed

cost-benefit analysis of three distinct synthetic pathways to this important molecule, supported

by experimental data and protocols.

At a Glance: Comparison of Synthetic Pathways
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Metric
Pathway 1: From 4-
Chloro-3-
nitropyridine

Pathway 2: From 3-
Aminopyridine

Pathway 3: From 4-
Hydroxypyridine

Starting Material Cost High Low Low

Number of Steps 1 3 3

Overall Yield

(estimated)
High (85-95%) Moderate (40-50%) Moderate (35-45%)

Reagent Cost Low High Moderate

Safety & Handling
Standard reduction

conditions

Requires cryogenic

temperatures and

pyrophoric reagents

Use of corrosive and

hazardous reagents

Scalability High Moderate Moderate

Visualizing the Synthetic Routes
The following diagrams illustrate the chemical transformations involved in each synthetic

pathway.
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Caption: Pathway 1: A direct, one-step reduction.
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pathways-to-4-amino-3-chloropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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